Cas no 2228143-87-9 (2,2-dimethyl-3-(thian-3-yl)cyclopropane-1-carboxylic acid)

• Product Name: 2,2-dimethyl-3-(thian-3-yl)cyclopropane-1-carboxylic acid
• CAS No: 2228143-87-9
• MF: C₁₁H₁₈O₂S
• MW: 214.324422359467
• CID: 6330429
• PubChem ID: 165611200
• Update Time: 2025-06-14

2,2-dimethyl-3-(thian-3-yl)cyclopropane-1-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 2,2-dimethyl-3-(thian-3-yl)cyclopropane-1-carboxylic acid
• EN300-1728797
• 2228143-87-9

• Inchi： 1S/C11H18O2S/c1-11(2)8(9(11)10(12)13)7-4-3-5-14-6-7/h7-9H,3-6H2,1-2H3,(H,12,13)
• InChI Key： CLPLZQUMSNAQDV-UHFFFAOYSA-N
• SMILES： S1CCCC(C1)C1C(C(=O)O)C1(C)C

Computed Properties

• Exact Mass: 214.10275099g/mol
• Monoisotopic Mass: 214.10275099g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 14
• Rotatable Bond Count: 2
• Complexity: 250
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 3
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.4
• Topological Polar Surface Area: 62.6Ų

Additional information on 2,2-dimethyl-3-(thian-3-yl)cyclopropane-1-carboxylic acid

Exploring the Unique Properties and Applications of 2,2-dimethyl-3-(thian-3-yl)cyclopropane-1-carboxylic acid (CAS No. 2228143-87-9)

In the realm of organic chemistry, 2,2-dimethyl-3-(thian-3-yl)cyclopropane-1-carboxylic acid (CAS No. 2228143-87-9) stands out as a structurally intriguing compound with potential applications across various industries. This cyclopropane derivative, characterized by its unique thian-3-yl substitution and carboxylic acid functionality, has garnered attention from researchers and industry professionals alike. The compound's molecular architecture, featuring a strained cyclopropane ring adjacent to a thiane moiety, presents interesting challenges and opportunities in synthetic chemistry and material science.

The growing interest in cyclopropane-containing compounds like 2,2-dimethyl-3-(thian-3-yl)cyclopropane-1-carboxylic acid stems from their remarkable biological activities and material properties. Recent studies have highlighted how such structures can influence molecular rigidity and bioavailability, making them valuable in pharmaceutical research. The presence of both hydrophobic (dimethyl and thian groups) and hydrophilic (carboxylic acid) components in this molecule suggests potential as a building block for drug design or specialty chemicals.

From a synthetic perspective, the preparation of 2,2-dimethyl-3-(thian-3-yl)cyclopropane-1-carboxylic acid involves sophisticated methodologies that reflect current trends in green chemistry. Researchers are particularly interested in developing more sustainable routes to such compounds, minimizing hazardous byproducts while maintaining high yields. The thiane ring system in this molecule offers opportunities for further functionalization, potentially leading to novel derivatives with enhanced properties.

The potential applications of CAS No. 2228143-87-9 extend beyond pharmaceuticals. In materials science, its unique combination of structural features could contribute to the development of advanced polymers with specific mechanical or thermal properties. The cyclopropane ring strain might be exploited to create materials with unusual stress-response characteristics, while the thiane moiety could influence electronic properties in conductive materials.

Analytical characterization of 2,2-dimethyl-3-(thian-3-yl)cyclopropane-1-carboxylic acid presents its own set of challenges and opportunities. Advanced techniques such as NMR spectroscopy, mass spectrometry, and X-ray crystallography are essential for confirming its structure and purity. The compound's stability under various conditions (pH, temperature, light exposure) is another area of active investigation, particularly for potential industrial applications.

In the context of current scientific trends, this compound aligns with several research priorities. The pharmaceutical industry's ongoing search for novel bioisosteres and scaffold-hopping strategies makes 2,2-dimethyl-3-(thian-3-yl)cyclopropane-1-carboxylic acid an interesting candidate for medicinal chemistry exploration. Similarly, the growing field of sustainable chemistry drives interest in developing efficient synthetic routes to such complex molecules.

Quality control and standardization of CAS No. 2228143-87-9 are crucial considerations for potential commercial applications. Establishing robust analytical methods and purity standards will be essential as research progresses. The compound's potential as a chiral building block also warrants investigation, given the increasing importance of enantioselective synthesis in modern chemical industries.

Looking forward, 2,2-dimethyl-3-(thian-3-yl)cyclopropane-1-carboxylic acid represents an exciting area for interdisciplinary research. Its unique structural features bridge organic chemistry, materials science, and potential biological applications. As synthetic methodologies advance and our understanding of structure-activity relationships deepens, this compound may find its place in various technological and scientific advancements.